2-Naphthalenecarboximidamide, 7-[(2R)-1-(ethylsulfonyl)-2,3-dihydro-5-[[1-(1-iminoethyl)-4-piperidinyl]oxy]-1H-indol-2-yl]-

• Molecular Formula: C28H33N5O3S
• Molecular Weight: 519.7 g/mol
• IUPAC Name: 7-[5-(1-ethanimidoylpiperidin-4-yl)oxy-1-ethylsulfonyl-2,3-dihydroindol-2-yl]naphthalene-2-carboximidamide
• InChI: InChI=1S/C28H33N5O3S/c1-3-37(34,35)33-26-9-8-25(36-24-10-12-32(13-11-24)18(2)29)16-23(26)17-27(33)20-6-4-19-5-7-21(28(30)31)15-22(19)14-20/h4-9,14-16,24,27,29H,3,10-13,17H2,1-2H3,(H3,30,31)
• InChI Key: UGJLMTYKBNUMMU-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1C(CC2=C1C=CC(=C2)OC3CCN(CC3)C(=N)C)C4=CC5=C(C=C4)C=CC(=C5)C(=N)N

Description

The compound 2-Naphthalenecarboximidamide, 7-[(2R)-1-(ethylsulfonyl)-2,3-dihydro-5-[[1-(1-iminoethyl)-4-piperidinyl]oxy]-1H-indol-2-yl]- is a structurally complex molecule featuring a 2-naphthalenecarboximidamide core with a substituted indole moiety at position 7. Key structural elements include:

• Core: A bicyclic naphthalene scaffold with an amidine group (-C(=NH)NH₂), which is highly polar and capable of hydrogen bonding, a critical feature for interactions with biological targets.
• Substituent at position 7: A (2R)-configured indole ring fused to a dihydro-1H-indole system. A piperidinyloxy group (-O-piperidine) at position 5 of the indole, where the piperidine ring is substituted with a 1-iminoethyl (-CH₂C(=NH)CH₃) group. This adds basicity and structural rigidity.

However, the molecular complexity may pose challenges in synthetic accessibility and pharmacokinetics (e.g., solubility, bioavailability) .

Biological Activity

The compound 2-Naphthalenecarboximidamide, 7-[(2R)-1-(ethylsulfonyl)-2,3-dihydro-5-[[1-(1-iminoethyl)-4-piperidinyl]oxy]-1H-indol-2-yl]- is a derivative of naphthalenecarboximidamide that has garnered attention for its potential biological activities. This article aims to explore its biological activity, including its mechanisms of action, efficacy in various biological contexts, and relevant research findings.

Chemical Structure and Properties

The compound features a complex structure that includes a naphthalene ring system and an indole moiety, which are known to contribute to various biological activities. The presence of the ethylsulfonyl group enhances its solubility and bioavailability.

Research indicates that naphthalenecarboximidamide derivatives can interact with various biological targets:

• Urokinase Inhibition : These compounds have been shown to inhibit urokinase-type plasminogen activator (uPA), a key enzyme in cancer metastasis and tissue remodeling. The inhibition of uPA can lead to reduced tumor invasiveness and angiogenesis .
• Cytotoxic Effects : Studies have demonstrated that related compounds exhibit cytotoxicity against several cancer cell lines, including lung adenocarcinoma and leukemia cells. The mechanism often involves apoptosis induction and cell cycle arrest .

Table 1: Biological Activity Overview

Activity Type	Target/Cell Line	IC50 Values (μM)	References
Urokinase Inhibition	Various cancer models	Not specified
Cytotoxicity	HeLa, A549, HL-60	0.91 - 3.73
Anti-inflammatory	RAW 264.7 macrophages	20.51 - 66.96

Case Study 1: Urokinase Inhibition

In a study focusing on the inhibition of uPA by naphthalenecarboximidamide derivatives, researchers found that these compounds effectively reduced the activity of uPA in vitro. This inhibition was linked to decreased invasiveness in cancer cell models, suggesting potential therapeutic applications in oncology .

Case Study 2: Cytotoxicity Against Cancer Cell Lines

Another investigation assessed the cytotoxic effects of similar compounds against various human cancer cell lines. The results indicated significant antiproliferative activity with IC50 values ranging from 0.91 to 3.73 μM, showcasing the potential of these compounds as anticancer agents .

Comparison with Similar Compounds

Comparison with Similar Compounds

Compound Name (CAS No.)	Molecular Formula	Molecular Weight	Key Substituents	Functional Groups	Key Differences from Target Compound
Target Compound	Not explicitly provided in evidence	Likely >500	Ethylsulfonyl, (R)-dihydroindole, piperidinyloxy with iminoethyl	Amidine, sulfonyl, piperidine, imine	N/A (reference compound)
2-Naphthalenecarboximidamide,6-[(methylsulfonyl)oxy]- (344349-96-8)	C₁₂H₁₂N₂O₃S	264.30	Methylsulfonyloxy at position 6	Amidine, sulfonate ester	Simpler substituent (lacks indole and piperidine); lower molecular weight; reduced steric complexity.
2-Naphthalenecarboximidamide,6,6'-[1,3-propanediylbis(oxy)]bis- (32048-09-2)	C₂₅H₂₄N₄O₂	436.49	Dimeric structure with propanediylbis(oxy) linker	Two amidine groups, ether linker	Dimeric structure; lacks sulfonyl and nitrogenous heterocycles; higher molecular weight.
2-Naphthalenecarboximidamide, 6-ethoxy- (68464-16-4)	C₁₃H₁₄N₂O	214.26	Ethoxy group at position 6	Amidine, ether	Minimal substituents; XlogP = 2.5 (moderate lipophilicity); likely better bioavailability.
2-Naphthalenecarboximidamide, 7-[4-(4-pyridinylamino)-2-butynyl]- (201940-06-9)	C₂₀H₁₈N₄	314.38	Pyridinylamino-butynyl group at position 7	Amidine, alkyne, pyridine	Linear alkyne linker with pyridine; lacks sulfonyl and stereochemical complexity.

Key Findings:

Functional Group Diversity: Sulfonyl groups (target and 344349-96-8) improve metabolic stability but may reduce solubility. Piperidine and iminoethyl groups (target only) introduce basicity, aiding solubility in protonated forms and enabling ionic interactions.

Molecular Weight : The target’s higher molecular weight (>500 estimated) may challenge compliance with drug-likeness guidelines (e.g., Lipinski’s Rule of Five) compared to lighter analogs (<400).

Research Implications:

• Biological Activity: Amidines are known for antiviral and anticoagulant properties. The target’s sulfonyl and piperidinyl groups may enhance protease inhibition (e.g., thrombin) .
• Synthetic Challenges : Multi-step synthesis is required for the target compound, involving indole ring formation, sulfonylation, and stereoselective coupling of the piperidinyloxy group. Simpler analogs (e.g., 68464-16-4) are more accessible commercially .